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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

resolve common artifacts encountered during electrophysiology recordings.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of noise in electrophysiology recordings?

A1: The most common sources of noise, or artifacts, in electrophysiology can be broadly

categorized into four main types:

Electrode-related artifacts: Issues arising from the electrodes themselves, such as poor

contact with the tissue.[1]

Physiological artifacts: Unwanted biological signals from sources other than the intended

neuronal activity, such as muscle contractions or cardiac signals.[2][3]

Environmental artifacts: Interference from nearby electrical devices or power lines.[1][4]

Movement-related artifacts: Signals generated by the movement of the subject or the

recording equipment.

Q2: I'm seeing a persistent, regular hum in my recordings. What is it and how can I fix it?
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A2: This is likely power line interference, often referred to as 50/60 Hz hum, which is a very

common artifact. It is caused by electromagnetic interference from AC power lines and

associated equipment. To fix this, you should ensure all equipment is properly grounded to a

single point, use a Faraday cage to shield your setup, and turn off any non-essential electrical

equipment in the vicinity. Using a notch filter at 50 or 60 Hz can also help remove this

interference from your signal.

Q3: My baseline is slowly and erratically moving up and down. What could be the cause?

A3: This phenomenon is known as baseline drift. It can be caused by a variety of factors,

including changes in the electrode-tissue interface, temperature fluctuations, or issues with the

recording solutions. Slow patient movements, including breathing, can also contribute to a

wandering baseline. Ensuring your electrodes are stable, your solutions are well-mixed and at

a stable temperature, and allowing the system to equilibrate can help minimize drift.

Q4: What are "electrode pops" and what do they look like?

A4: Electrode "pops" are sudden, sharp, and brief changes in the recorded voltage. They are

typically caused by a sudden change in the impedance of a single electrode, which can happen

if the electrode is loose, gets bumped, or if the conductive paste is drying out. Visually, they

appear as abrupt, high-amplitude spikes that are distinct from the underlying neural activity and

are usually confined to a single channel.

Troubleshooting Guides
Power Line Interference (50/60 Hz Hum)
Problem: A persistent, low-frequency sinusoidal wave is present in the recording, obscuring the

biological signal.

Troubleshooting Steps:

Check Grounding:

Ensure all instruments in the setup (amplifier, microscope, manipulators, etc.) are

connected to a common ground point.

Avoid "ground loops," which occur when there are multiple grounding paths.
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Use a Faraday Cage:

Place the entire recording setup inside a properly grounded Faraday cage to shield it from

external electromagnetic fields.

Identify and Isolate Noise Sources:

Systematically unplug or turn off nearby electrical equipment (centrifuges, monitors, light

sources) to identify the source of the interference.

Use a Notch Filter:

If the hum persists, a notch filter specifically designed to remove 50 Hz or 60 Hz

frequencies can be applied during or after the recording.

Persistent 50/60 Hz Hum Detected Check Grounding
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(Unplug Nearby Devices)
Apply Notch Filter

(50/60 Hz) Hum Minimized/Resolved
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Troubleshooting workflow for power line interference.

Electrode 'Pop' Artifact
Problem: Sudden, sharp, high-amplitude spikes appear in a single recording channel.

Troubleshooting Steps:

Identify the problematic electrode: The artifact will typically be isolated to one electrode.

Check the physical connection:

Gently check if the electrode is secure and has not moved.

Ensure there is sufficient and fresh conductive gel or saline.

Re-apply or replace the electrode: If the popping continues, the electrode may need to be re-

applied or replaced.
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Examine the electrode for damage: Inspect the electrode for any physical damage that could

affect its impedance.
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Inspect Electrode for DamageIf problem persists

If problem is resolved
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Troubleshooting workflow for electrode 'pop' artifacts.

Baseline Drift
Problem: The baseline of the recording is not stable and wanders up and down.

Troubleshooting Steps:

Allow for equilibration: Ensure the recording preparation has had sufficient time to stabilize

after initial setup.

Check for mechanical stability:

Ensure the recording setup is on an anti-vibration table and is not subject to bumps or

vibrations.

Minimize subject movement, including breathing, if applicable.

Verify solution and temperature stability:

Check for any leaks in the perfusion system.
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Ensure the recording solution is well-mixed and maintained at a constant temperature.

Inspect the reference electrode: A faulty or unstable reference electrode is a common cause

of drift. Clean or replace it if necessary.
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Troubleshooting workflow for baseline drift.

Quantitative Artifact Summary
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Artifact Type
Typical Frequency
Range

Typical Amplitude Common Causes

Power Line

Interference
50 Hz or 60 Hz

Can be up to 50% of

the peak-to-peak

signal amplitude

Improper grounding,

electromagnetic

interference from

nearby devices.

Electrode 'Pop' N/A (transient)
High, often saturating

the amplifier

Abrupt change in

electrode impedance,

loose electrode,

drying of conductive

paste.

Baseline Drift < 0.5 Hz
Variable, can be

several millivolts

Unstable electrode-

tissue interface,

temperature changes,

reference electrode

issues.

Movement Artifact
Correlated with

movement frequency

Can be two orders of

magnitude greater

than the signal of

interest

Subject movement,

cable movement,

pressure changes on

electrodes.

Muscle Artifact (EMG) > 30 Hz

Variable, dependent

on muscle contraction

force

Contraction of nearby

muscles (e.g.,

chewing, blinking).

ECG Artifact
Correlates with heart

rate

Variable, more

prominent on left side

electrodes

Electrode placed over

a pulsating blood

vessel, electrical

activity of the heart.

Experimental Protocols
Protocol for Identifying Power Line Interference Source

Establish a Baseline: With your recording setup active, observe the magnitude of the 50/60

Hz hum on an oscilloscope or your data acquisition software.
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Systematic Deactivation: Begin turning off and unplugging all non-essential electrical

equipment in the room, one by one. This includes centrifuges, vortexers, computers,

monitors, and light sources.

Monitor the Noise: After each device is turned off, observe the effect on the 50/60 Hz noise.

A significant reduction in the hum indicates that the deactivated device was a major source

of interference.

Isolate the Offending Device: Once identified, move the noise-generating equipment as far

away from the electrophysiology rig as possible, or replace it with a properly shielded or

lower-emission alternative.

Re-check Grounding: If isolating devices does not solve the problem, re-verify that all

components of your setup are connected to a single, common ground.

Protocol for Minimizing Movement Artifacts

Secure Cables: Ensure that the cables leading from the electrodes are secured and do not

move freely. Cable movement can introduce significant artifacts. A strain relief sticker or band

near the electrode can be effective.

Subject Stabilization: If recording from a live subject, ensure they are in a comfortable and

stable position to minimize movement. For animal studies, proper head-fixing is crucial.

Use Appropriate Electrodes: Smaller and lighter electrodes can reduce movement artifacts.

Data Rejection: During analysis, epochs of data that are heavily contaminated with

movement artifacts may need to be excluded. Visual inspection of the recordings is essential

to identify these periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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